Cas no 856015-54-8 ((2E)-6-aminohex-2-en-1-ol)

• Product Name: (2E)-6-aminohex-2-en-1-ol
• CAS No: 856015-54-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4242033
• PubChem ID: 6536837
• Update Time: 2025-07-02

(2E)-6-aminohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hexen-1-ol, 6-amino-, (2E)-
• (2E)-6-aminohex-2-en-1-ol
• (E)-6-aminohex-2-en-1-ol
• SCHEMBL4295441
• EN300-1228847
• EN300-6729513
• AKOS006364339
• 856015-54-8
• 6-aminohex-2-en-1-ol

• Inchi： 1S/C6H13NO/c7-5-3-1-2-4-6-8/h2,4,8H,1,3,5-7H2/b4-2+
• InChI Key： VGCCWFWWDWZAFB-DUXPYHPUSA-N
• SMILES： C(O)/C=C/CCCN

Computed Properties

• Exact Mass: 115.099714038Da
• Monoisotopic Mass: 115.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (2E)-6-aminohex-2-en-1-ol

Comprehensive Overview of (2E)-6-aminohex-2-en-1-ol (CAS No. 856015-54-8): Properties, Applications, and Innovations

(2E)-6-aminohex-2-en-1-ol (CAS No. 856015-54-8) is a versatile organic compound with a growing presence in pharmaceutical and biochemical research. This unsaturated amino alcohol features a six-carbon chain with an amino group at the terminal position and a hydroxyl group adjacent to a trans double bond (E-configuration). Its unique structure makes it valuable for synthesizing bioactive molecules, particularly in drug discovery and peptide modification. Recent studies highlight its role as a building block for enzyme inhibitors and receptor modulators, aligning with the increasing demand for precision therapeutics.

The compound’s stereochemistry and functional groups contribute to its reactivity, enabling applications in click chemistry and bioconjugation. Researchers are exploring its potential in targeted drug delivery systems, a hot topic in nanomedicine. With the rise of AI-driven molecular design, (2E)-6-aminohex-2-en-1-ol has been flagged in computational studies for its compatibility with proteolysis-targeting chimeras (PROTACs), addressing frequent searches about "degrader technologies." Its water solubility and low toxicity profile further enhance its appeal for biomedical applications.

From an industrial perspective, 856015-54-8 is gaining traction in green chemistry initiatives. Its synthesis often employs catalytic asymmetric methods, reducing waste and energy consumption—a key concern for environmentally conscious manufacturers. Analytical techniques like HPLC and NMR are critical for quality control, as purity impacts its efficacy in cross-coupling reactions. The compound’s logP value (~0.8) suggests balanced lipophilicity, making it a candidate for optimizing bioavailability in drug formulations.

Emerging trends in personalized medicine and biologics have spurred interest in (2E)-6-aminohex-2-en-1-ol as a linker for antibody-drug conjugates (ADCs). Its pH-sensitive properties align with searches for "smart drug release mechanisms." Additionally, its derivatives show promise in neuroprotective agents, resonating with growing attention to neurodegenerative disease research. Regulatory databases classify it as non-hazardous under standard conditions, facilitating global supply chain integration.

Future directions include exploring its role in metabolomics and fluorescent probes, areas frequently queried in scientific forums. As synthetic methodologies advance, CAS No. 856015-54-8 may become pivotal for designing next-generation therapeutic peptides and materials science innovations. Collaborative studies between academia and industry continue to uncover novel applications, solidifying its position as a multifaceted tool in modern chemistry.